N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methylpropanamide

• Molecular Formula: C15H20N2OS
• Molecular Weight: 276.4 g/mol
• IUPAC Name: N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methylpropanamide
• InChI: InChI=1S/C15H20N2OS/c1-4-10-5-6-11-12(8-16)15(19-13(11)7-10)17-14(18)9(2)3/h9-10H,4-7H2,1-3H3,(H,17,18)
• InChI Key: ZRNVCEFYZNOZQJ-UHFFFAOYSA-N
• SMILES: CCC1CCC2=C(C1)SC(=C2C#N)NC(=O)C(C)C

Description

N-(3-cyano-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methylpropanamide, commonly known as TCB-2, is a synthetic compound that belongs to the class of phenethylamines. TCB-2 is a potent agonist of the serotonin 5-HT2A receptor, which is known to play a crucial role in the regulation of mood, cognition, and perception. Due to its unique chemical structure and pharmacological properties, TCB-2 has attracted significant attention from the scientific community for its potential applications in the field of neuroscience research.

Mechanism of Action

TCB-2 acts as a potent agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain. Activation of the 5-HT2A receptor by TCB-2 leads to the activation of intracellular signaling pathways, which ultimately result in the modulation of neuronal activity and neurotransmitter release. The exact mechanism of action of TCB-2 is not fully understood, but it is thought to involve the modulation of glutamatergic and dopaminergic signaling pathways.
Biochemical and physiological effects:
TCB-2 has been shown to induce a range of biochemical and physiological effects in animal models. These include changes in heart rate, blood pressure, body temperature, and respiration. TCB-2 has also been shown to induce changes in the levels of various neurotransmitters, including serotonin, dopamine, and glutamate. The exact physiological effects of TCB-2 in humans are not well understood, but it is thought to induce altered states of consciousness and hallucinations.

Advantages and Limitations for Lab Experiments

TCB-2 has several advantages as a tool for neuroscience research. It is a potent and selective agonist of the serotonin 5-HT2A receptor, which allows for the precise modulation of this receptor in animal models. TCB-2 has also been shown to induce effects that are similar to those of other psychedelic drugs, which allows for the study of the underlying mechanisms of these drugs. However, TCB-2 has several limitations as well. It is a synthetic compound that is not found naturally in the body, which limits its relevance to human physiology. TCB-2 is also a potent hallucinogen, which makes it difficult to study in humans due to ethical and safety concerns.

Future Directions

There are several future directions for the study of TCB-2 and its potential applications in neuroscience research. One direction is the study of the underlying mechanisms of TCB-2-induced hallucinations and altered states of consciousness. Another direction is the study of the potential therapeutic applications of TCB-2 in the treatment of various neurological and psychiatric disorders, such as depression and anxiety. Additionally, the development of novel TCB-2 analogs with improved pharmacological properties and reduced side effects could lead to new insights into the function of the serotonin 5-HT2A receptor and its role in brain function and behavior.

Synthesis Methods

The synthesis of TCB-2 involves several steps, including the condensation of 2-aminothiophenol with ethyl cyanoacetate, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the acylation of the resulting amine with 2-methylpropanoyl chloride. The synthesis of TCB-2 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

TCB-2 has been extensively studied for its potential applications in the field of neuroscience research. It has been used as a tool to study the function of the serotonin 5-HT2A receptor and its role in various physiological and pathological processes. TCB-2 has been shown to induce hallucinations and altered states of consciousness in animal models, which has led to its use in the study of psychedelic drugs and their effects on the brain.